Cas no 113282-86-3 (Octanedioic acid, 2,7-dichloro-)

• Product Name: Octanedioic acid, 2,7-dichloro-
• CAS No: 113282-86-3
• MF: C₈H₁₂Cl₂O₄
• MW: 243.084481239319
• CID: 1201813
• Update Time: 2024-08-04

Octanedioic acid, 2,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2,7-dichloro-

• Inchi： 1S/C8H12Cl2O4/c9-5(7(11)12)3-1-2-4-6(10)8(13)14/h5-6H,1-4H2,(H,11,12)(H,13,14)
• InChI Key： WWFDLVQNSMSHFP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Cl)CCCCC(Cl)C(O)=O

Computed Properties

• Exact Mass: 596.0304

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Melting Point: 167 °C(Solv: water (7732-18-5))
• Boiling Point: 416.0±45.0 °C(Predicted)
• PSA: 142.18
• pka: 2?+-.0.21(Predicted)